Cas no 31200-98-3 (1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol)

• Product Name: 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol
• CAS No: 31200-98-3
• MF: C₁₁H₅F₁₉O
• MW: 514.126470327377
• MDL: MFCD00198022
• CID: 298544
• PubChem ID: 2776203
• Update Time: 2025-06-10

1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-hexadecafluoro-9-(trifluoromethyl)-
• 1H,1H,2H,2H-Perfluoro-9-methyldecan-1-ol
• 2-(PERFLUORO-7-METHYLOCTYL)ETHANOL
• 3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-hexadecafluoro-9-(trifluoromethyl)decan-1-ol
• 1H,1H,2H,2H-Perfluoro-9-methyldecan-1-ol50µg
• PC6120E
• MFCD00198022
• 3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-hexadecakis(fluoranyl)-9-(trifluoromethyl)decan-1-ol
• 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol
• RRPJMPARBFYNMD-UHFFFAOYSA-N
• SCHEMBL2885298
• NS00109509
• AKOS025310206
• A820755
• FT-0607814
• 31200-98-3
• DTXSID20379886
• 3,3,4,4,5,5,6,6,7,7,8,8,9,10,10,10-hexadecafluoro-9-(trifluoromethyl)-1-decanol

• MDL： MFCD00198022
• Inchi： 1S/C11H5F19O/c12-3(13,1-2-31)5(15,16)7(19,20)9(23,24)8(21,22)6(17,18)4(14,10(25,26)27)11(28,29)30/h31H,1-2H2
• InChI Key： RRPJMPARBFYNMD-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(CCO)(F)F)(F)F)(F)F)(F)F)(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)F

Computed Properties

• Exact Mass: 514.00400
• Monoisotopic Mass: 514.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.65
• Boiling Point: 100°C 7mm
• Flash Point: 73.4°C
• Refractive Index: 1.294
• PSA: 20.23000
• LogP: 6.01350
• Solubility: Not determined

1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol

Professional Introduction to 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol (CAS No. 31200-98-3)

1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol, a compound with the chemical formula C₁₁H₁₃F₂₂O, is a highly specialized fluorinated alcohol that has garnered significant attention in the field of chemical and pharmaceutical research. This compound is characterized by its unique perfluoroalkyl structure and its potential applications in various scientific domains. The CAS number 31200-98-3 provides a unique identifier for this substance, ensuring precise classification and referencing in academic and industrial settings.

The name 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol highlights several key structural features that contribute to its distinct chemical properties. The presence of perfluoro groups (CF₃, CF₂, etc.) imparts exceptional thermal stability and hydrophobicity, making it an attractive candidate for applications where these properties are crucial. Specifically, the 9-methyldecan backbone introduces a methyl group at the ninth carbon position, which can influence the compound's solubility and reactivity. The hydroxyl group (-OH) at the terminal position further enhances its versatility in chemical reactions.

In recent years, fluorinated compounds have been extensively studied due to their unique physicochemical properties. These compounds often exhibit higher lipophilicity, improved metabolic stability, and enhanced binding affinities in biological systems. The perfluoroalkyl group in 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol is particularly noteworthy for its ability to modify the pharmacokinetic profiles of drug candidates. For instance, fluorine substitution can lead to increased bioavailability and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in drug development. The hydroxyl functionality allows for further derivatization via esterification or etherification reactions, enabling the creation of novel bioactive molecules. Recent studies have demonstrated that fluorinated alcohols can serve as effective solvents or intermediates in organic synthesis, particularly in asymmetric catalysis and polymer chemistry. The flexibility of the 9-methyldecan chain also suggests potential uses in designing surfactants or emulsifiers with tailored properties.

The industrial relevance of 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol extends beyond pharmaceuticals into materials science. Fluorinated compounds are widely employed in the production of high-performance coatings, lubricants, and even electronic materials due to their resistance to chemical attack and low friction coefficients. The perfluoroalkyl structure enhances these properties by creating a barrier layer that repels water and other polar substances while maintaining stability under extreme conditions.

From an environmental perspective, the sustainability of using fluorinated compounds is a growing concern. However, advancements in green chemistry have led to more efficient synthetic routes that minimize waste and reduce energy consumption. The development of catalytic processes for fluorination has been particularly promising in this regard. For example, transition-metal-catalyzed cross-coupling reactions can introduce fluorine atoms with high selectivity and yield.

The biological activity of 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol has also been explored in preclinical studies. Researchers have investigated its potential as a modulator of lipid metabolism due to its ability to interact with membrane-bound receptors. Additionally, its hydrophobic nature makes it an excellent candidate for formulating topical medications that require prolonged skin retention. These findings underscore the importance of fluorinated alcohols as pharmacological tools.

In conclusion, 1H,1H,2H,2H-Perfluoro(9-methyldecan)-1-ol represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features—particularly the perfluoroalkyl group, the methyl-decan backbone, and the presence of a hydroxyl group—endow it with exceptional chemical properties that make it invaluable for both research and industrial purposes. As our understanding of fluorinated chemistry continues to evolve,new opportunities for innovation are likely to emerge, further solidifying this compound's role as a cornerstone material in modern science.